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Compound of Interest

Compound Name: Hosenkoside G

Cat. No.: B15594808 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information and step-by-step

procedures for the safe disposal of Hosenkoside G, a baccharane glycoside with anti-tumor

activity. In the absence of a specific Safety Data Sheet (SDS) for Hosenkoside G, the following

procedures are based on best practices for handling similar chemical compounds and general

hazardous waste disposal protocols.

Chemical and Physical Properties
A summary of the known quantitative data for Hosenkoside G is presented below. This

information is critical for a comprehensive understanding of the compound's characteristics.
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Property Value Source

Molecular Formula C47H80O19 [1][2]

Molecular Weight 949.1 g/mol [1][3]

Appearance
Typically exists as a solid at

room temperature
[2]

Boiling Point 1044.5 ± 65.0 °C at 760 mmHg [2]

Flash Point 585.5 ± 34.3 °C [2]

Density 1.4 ± 0.1 g/cm³ [2]

Hydrogen Bond Donors 13 [2]

Hydrogen Bond Acceptors 19 [2]

Storage Powder -20°C for 3 years [2]

Experimental Protocols: Safe Disposal Methodology
The following protocol outlines the recommended step-by-step procedure for the proper

disposal of Hosenkoside G waste. This protocol is derived from general guidelines for

hazardous chemical waste management.

1. Personal Protective Equipment (PPE):

Before handling any waste, ensure appropriate PPE is worn. This includes:

Safety goggles with side-shields.

Chemical-resistant gloves (e.g., nitrile).

A laboratory coat.

All handling of Hosenkoside G waste should be conducted inside a certified chemical fume

hood to prevent inhalation of dust or aerosols.

2. Waste Segregation:
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Solid Waste:

All disposables contaminated with Hosenkoside G, such as weighing papers, pipette tips,

gloves, and contaminated absorbent materials, should be collected in a designated, leak-

proof, and clearly labeled solid hazardous waste container.

Liquid Waste:

Solutions containing Hosenkoside G should be collected in a separate, designated liquid

hazardous waste container.

Use a funnel to transfer liquid waste to prevent spills.

Ensure the container is made of a chemically compatible material.

Sharps Waste:

Any contaminated sharps, such as needles or broken glass, must be disposed of in a

designated sharps container that is puncture-resistant and leak-proof.

3. Container Management:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name, "Hosenkoside G".

Keep containers securely sealed when not in use to prevent spills and the release of vapors.

Do not overfill containers; it is recommended to leave at least 10% headspace to allow for

expansion.[4]

4. Disposal Procedure:

The primary and recommended method for the disposal of Hosenkoside G is through an

approved hazardous waste management service.

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste containers.
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Be prepared to provide a waste profile, which includes the chemical name (Hosenkoside
G), CAS number (160896-46-8), and the estimated quantity of waste.[4]

Follow all institutional, local, state, and federal regulations for the disposal of chemical waste.

[5][6]

5. Spill Management:

In the event of a spill:

Evacuate and Secure: Immediately alert others in the area and evacuate non-essential

personnel. Secure the area to prevent entry.

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.

Contain: Prevent the spill from spreading or entering drains.

Clean-up (Solid Spill): Carefully sweep or vacuum the solid material. Avoid generating

dust. Place the collected material into the designated solid hazardous waste container.

Clean-up (Liquid Spill): Use an inert absorbent material (e.g., vermiculite, sand) to absorb

the spill. Place the contaminated absorbent material into the solid hazardous waste

container.[4]

Decontaminate: Thoroughly clean the spill area with an appropriate solvent followed by

soap and water. All cleaning materials must also be disposed of as hazardous waste.[4]

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Hosenkoside
G.
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Caption: Workflow for the safe disposal of Hosenkoside G waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15594808?utm_src=pdf-body-img
https://www.benchchem.com/product/b15594808?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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